Cas no 159853-36-8 (2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one)
159853-36-8 structure
Product Name:2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one
CAS No:159853-36-8
MF:C20H14O3
MW:302.323365688324
CID:2032124
PubChem ID:638391
Update Time:2025-04-21
2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one
- 2-hydroxy-4-(p-methoxyphenyl)-phenalen-1-one
- 4'-methoxyirenolone
- 4'-O-Methylirenolone
- 2-Hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one
- 2-hydroxy-4-(4-methoxyphenyl)phenalen-1-one
- AKOS032949146
- InChI=1/C20H14O3/c1-23-14-8-5-12(6-9-14)15-10-7-13-3-2-4-16-19(13)17(15)11-18(21)20(16)22/h2-11,21H,1H
- 2-hydroxy-4-(4'-methoxyphenyl)-1h-phenalen-1-one
- 159853-36-8
- 1H-phenalen-1-one, 2-hydroxy-4-(4-methoxyphenyl)-
- DTXSID10348561
- CS-0159019
-
- Inchi: 1S/C20H14O3/c1-23-14-8-5-12(6-9-14)15-10-7-13-3-2-4-16-19(13)17(15)11-18(21)20(16)22/h2-11,21H,1H3
- InChI Key: PVZKBQMWQRUUFI-UHFFFAOYSA-N
- SMILES: OC1C(C2C=CC=C3C=CC(C4C=CC(=CC=4)OC)=C(C=1)C3=2)=O
Computed Properties
- Exact Mass: 302.09400
- Monoisotopic Mass: 302.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Red powder
- Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 555.8±50.0 °C at 760 mmHg
- Flash Point: 207.1±23.6 °C
- Solubility: Insuluble (7.6E-4 g/L) (25 ºC),
- PSA: 46.53000
- LogP: 4.61060
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3060-1 mg |
4'-O-Methylirenolone |
159853-36-8 | 1mg |
¥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O16830-5 mg |
2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one |
159853-36-8 | 5mg |
¥4800.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN3060-5 mg |
4'-O-Methylirenolone |
159853-36-8 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN3060-1 mL * 10 mM (in DMSO) |
4'-O-Methylirenolone |
159853-36-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3060-5mg |
4'-O-Methylirenolone |
159853-36-8 | 5mg |
¥ 3330 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3060-1 mL * 10 mM (in DMSO) |
4'-O-Methylirenolone |
159853-36-8 | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-08 | ||
| TargetMol Chemicals | TN3060-5mg |
4'-O-Methylirenolone |
159853-36-8 | 5mg |
¥ 3330 | 2024-07-20 | ||
| A2B Chem LLC | AA82032-5mg |
4'-O-Methylirenolone |
159853-36-8 | 5mg |
$660.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN3060-1 ml * 10 mm |
4'-O-Methylirenolone |
159853-36-8 | 1 ml * 10 mm |
¥ 3430 | 2024-07-20 |
2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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